Cas no 36966-04-8 (N-Ethyl-1-naphthylamine Hydrobromide)

• Product Name: N-Ethyl-1-naphthylamine Hydrobromide
• CAS No: 36966-04-8
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• MDL: MFCD00060154
• CID: 854029
• PubChem ID: 87569444
• Update Time: 2025-05-21

N-Ethyl-1-naphthylamine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-1-naphthylamine Hydrobromide
• 1-Naphthalenamine, N-ethyl-, hydrobromide
• N-ethylnaphthalen-1-amine,hydrobromide
• E0149
• EINECS 253-291-3
• N-ethylnaphthalen-1-amine hydrobromide
• Ethyl(1-naphthyl)ammonium bromide
• Alpha-N-ethyl-1-naphthylamine hydrobromide
• N-ETHYL-1-NAPHTHYLAMINEHYDROBROMIDE
• N-ethyl-a-naphthylamine hydrobromide
• 36966-04-8
• N-ethylnaphthalen-1-amine;hydrobromide
• SBGSNWFFTCHTQG-UHFFFAOYSA-N
• MFCD00060154
• CS-0316058
• DTXSID10190461
• DB-266266
• 1-NAPHTHALENAMINE, N-ETHYL- HYDROBROMIDE
• AS-62690
• AKOS027321026
• N-ethyl-1-Naphthylamine-Hydrobromide

• MDL： MFCD00060154
• Inchi： 1S/C12H13N.BrH/c1-2-13-12-9-5-7-10-6-3-4-8-11(10)12;/h3-9,13H,2H2,1H3;1H
• InChI Key： SBGSNWFFTCHTQG-UHFFFAOYSA-N
• SMILES： Br.N(CC)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 251.03100
• Monoisotopic Mass: 251.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: solid
• Melting Point: NA
• Boiling Point: 308.7°C at 760 mmHg
• Flash Point: 148.7°C
• PSA: 12.03000
• LogP: 4.30270
• Solubility: Not determined

N-Ethyl-1-naphthylamine Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-Ethyl-1-naphthylamine Hydrobromide

N-Ethyl-1-naphthylamine Hydrobromide (CAS No. 36966-04-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N-Ethyl-1-naphthylamine Hydrobromide, with the chemical formula C₁₁H₁₁N·HBr, is a brominated derivative of 1-naphthylamine, exhibiting significant utility in both academic research and pharmaceutical development. This compound has garnered considerable attention due to its structural versatility and its potential applications in medicinal chemistry. As a derivative of 1-naphthylamine, a well-documented aromatic amine, the hydrobromide salt form enhances solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural motif of N-Ethyl-1-naphthylamine Hydrobromide consists of a naphthalene ring system substituted with an ethyl group at the 1-position and a bromine atom at the 3-position, linked to an amine functional group. This configuration imparts unique electronic and steric properties, enabling its incorporation into diverse molecular frameworks. The hydrobromide salt form further stabilizes the amine group, preventing unwanted side reactions that could compromise the integrity of synthetic pathways.

In recent years, N-Ethyl-1-naphthylamine Hydrobromide has been explored as a key intermediate in the synthesis of biologically active compounds. Its naphthalene core is particularly useful in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically relevant molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced binding affinity and selectivity for target biological receptors.

One of the most compelling aspects of N-Ethyl-1-naphthylamine Hydrobromide is its role in the development of therapeutic agents targeting neurological disorders. The naphthalene ring system can modulate neurotransmitter activity by interacting with specific receptor subtypes. For instance, studies have demonstrated its potential as a precursor in synthesizing compounds that exhibit dopaminergic properties, making it relevant for investigating treatments for conditions such as Parkinson's disease. The bromine substituent also facilitates further functionalization, allowing chemists to tailor the molecule's pharmacokinetic profile.

The pharmaceutical industry has shown particular interest in derivatives of N-Ethyl-1-naphthylamine Hydrobromide due to their potential as antimicrobial agents. The aromatic system and electron-rich nature of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Recent research has highlighted its efficacy against multidrug-resistant strains of bacteria, underscoring its importance in addressing global healthcare challenges.

Synthetic methodologies for producing N-Ethyl-1-naphthylamine Hydrobromide have been refined over time to achieve high yields and purity. Traditional approaches often involve nucleophilic substitution reactions on 1-bromo-naphthalene derivatives, followed by ethylation and subsequent bromination. Advances in catalytic systems have enabled more efficient and environmentally benign routes, aligning with green chemistry principles. These innovations not only improve production efficiency but also reduce waste generation, making the process more sustainable.

The analytical characterization of N-Ethyl-1-naphthylamine Hydrobromide is critical for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide robust data that support compliance with regulatory standards required for drug development.

The safety profile of N-Ethyl-1-naphthylamine Hydrobromide is another area of active investigation. While it is not classified as a hazardous material under standard regulatory frameworks, its handling requires adherence to good laboratory practices (GLP) to mitigate any potential risks associated with exposure. Toxicological studies have been conducted to evaluate its acute and chronic effects on mammalian systems, providing valuable insights into safe handling protocols.

The future directions for research involving N-Ethyl-1-naphthylamine Hydrobromide are multifaceted. Efforts are underway to explore its role in developing next-generation therapeutics by integrating it into complex molecular architectures that enhance drug delivery systems or improve bioavailability. Additionally, computational modeling techniques are being employed to predict new derivatives with optimized pharmacological properties.

In conclusion, N-Ethyl-1-naphthylamine Hydrobromide (CAS No. 36966-04-8) represents a significant compound in modern chemical research with far-reaching implications for pharmaceutical innovation. Its unique structural features make it a versatile building block for synthesizing biologically active molecules targeting neurological disorders, antimicrobial infections, and other therapeutic areas. As research continues to uncover new applications for this compound, it will undoubtedly remain a cornerstone in the development of advanced medicinal chemistry solutions.